Cas no 982-06-9 (Pregna-5,16-dien-20-one,3-(acetyloxy)-16-methyl-, (3b)- (9CI))

Pregna-5,16-dien-20-one,3-(acetyloxy)-16-methyl-, (3b)- (9CI) structure
982-06-9 structure
Product Name:Pregna-5,16-dien-20-one,3-(acetyloxy)-16-methyl-, (3b)- (9CI)
CAS No:982-06-9
MF:C24H34O3
MW:370.524967670441
CID:804604
PubChem ID:7091834
Update Time:2025-04-19

Pregna-5,16-dien-20-one,3-(acetyloxy)-16-methyl-, (3b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregna-5,16-dien-20-one,3-(acetyloxy)-16-methyl-, (3b)- (9CI)
    • 16-methyl-20-oxopregna-5,16-dien-3-beta-yl acetate
    • 16-methylpregna-5,16-dien-3β-ol-20-one acetate
    • (3S,8R,9S,10R,13S,14S)-17-acetyl-10,13,16-trimethyl-2,3,4,7,8,9,10,11,12,13,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl acetate
    • 16-methyl-3beta-acetoxy-5,16-pregnadien-20-one
    • (3S,9S,10R,13S,14S)-17-acetyl-10,13,16-trimethyl-2,3,4,7,8,9,10,11,12,13,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl acetate
    • Pregna-5,16-dien-20-one, 3-(acetyloxy)-16-methyl-, (3b)-
    • 16-Methyl-16-dihydropregnenolone acetate
    • NS00042114
    • 16-Methyl-16-dehydropregnenoloneacetate
    • 3.beta.-Acetoxy-16-methylpregna-5,16-dien-20-one
    • 3.beta.-Hydroxy-16-methyl-5,16-pregnadien-20-one acetate
    • 16-Methyl-20-oxopregna-5,16-dien-3-yl acetate #
    • [(3S,8R,9S,10R,13S,14S)-17-acetyl-10,13,16-trimethyl-2,3,4,7,8,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
    • (17-Acetyl-10,13,16-trimethyl-2,3,4,7,8,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-3-yl)acetate
    • EINECS 213-565-5
    • SCHEMBL8527209
    • Pregna-5,16-dien-20-one, 3.beta.-hydroxy-16-methyl-, acetate
    • 982-06-9
    • Pregna-5,16-dien-20-one, 3-(acetyloxy)-16-methyl-, (3.beta.)-
    • 16-Methyl-20-oxopregna-5,16-dien-3-yl acetate
    • Inchi: 1S/C24H34O3/c1-14-12-21-19-7-6-17-13-18(27-16(3)26)8-10-23(17,4)20(19)9-11-24(21,5)22(14)15(2)25/h6,18-21H,7-13H2,1-5H3/t18-,19+,20-,21-,23-,24-/m0/s1
    • InChI Key: NELMHAIFXJZDST-HHNLCZHGSA-N
    • SMILES: O(C(C)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@H]1[C@@H]3CC(C)=C(C(C)=O)[C@@]3(C)CC[C@@H]12

Computed Properties

  • Exact Mass: 370.25079494g/mol
  • Monoisotopic Mass: 370.25079494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 745
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 43.4Ų

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